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Compound of Interest

Compound Name:
5-(2-Methoxy-4-

nitrophenyl)oxazole

Cat. No.: B186685 Get Quote

An In-depth Technical Guide to the Structure and Synthesis of 5-(2-Methoxy-4-
nitrophenyl)oxazole

Introduction
5-(2-Methoxy-4-nitrophenyl)oxazole is a heterocyclic aromatic organic compound that serves

as a valuable building block in organic synthesis and pharmaceutical research.[1] It is

structurally characterized by an oxazole ring substituted at the 5-position with a 2-methoxy-4-

nitrophenyl group. This compound is of significant interest as a key intermediate in the

preparation of the hepatitis C drug candidate VX-497, also known as merimepodib.[2][3] This

guide provides a comprehensive overview of its chemical structure, properties, spectroscopic

data, and a detailed experimental protocol for its synthesis.

Chemical Structure and Properties
The fundamental structure of 5-(2-Methoxy-4-nitrophenyl)oxazole consists of a five-

membered oxazole ring, which is an azole with an oxygen atom at position 1 and a nitrogen

atom at position 3.[4][5] This ring is attached at its 5-position to a phenyl ring. The phenyl ring is

substituted with a methoxy group (-OCH₃) at the 2-position and a nitro group (-NO₂) at the 4-

position.

Chemical Structure Diagram:
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Starting Materials

Reaction Intermediate Product Application2-Methoxy-4-nitrobenzaldehyde

Condensation

K₂CO₃, MeOH, Reflux

Tosylmethyl isocyanide (TosMIC)
K₂CO₃, MeOH, Reflux

5-(2-Methoxy-4-nitrophenyl)oxazole Synthesis of VX-497 (merimepodib)Further Steps

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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